Cas no 905274-26-2 (tert-Butyl 5-iodoisoindoline-2-carboxylate)

tert-Butyl 5-iodoisoindoline-2-carboxylate structure
905274-26-2 structure
Product Name:tert-Butyl 5-iodoisoindoline-2-carboxylate
CAS No:905274-26-2
MF:C13H16INO2
MW:345.176115989685
MDL:MFCD11878369
CID:1036873
Update Time:2025-04-20

tert-Butyl 5-iodoisoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-iodoisoindoline-2-carboxylate
    • 2-Boc-5-Iodo-1,3-dihydroisoindole
    • MDL: MFCD11878369
    • Inchi: 1S/C13H16INO2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h4-6H,7-8H2,1-3H3
    • InChI Key: WTBUNFUVVOCOAB-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 373.5±42.0°C at 760 mmHg

tert-Butyl 5-iodoisoindoline-2-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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tert-Butyl 5-iodoisoindoline-2-carboxylate
905274-26-2 -
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¥1558.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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tert-Butyl 5-iodoisoindoline-2-carboxylate
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Matrix Scientific
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